3-(2-Methoxy-phenoxymethyl)-furan-2-carboxylic acid

• IUPAC Name: 3-[(2-methoxyphenoxy)methyl]furan-2-carboxylic acid
• InChI: InChI=1S/C13H12O5/c1-16-10-4-2-3-5-11(10)18-8-9-6-7-17-12(9)13(14)15/h2-7H,8H2,1H3,(H,14,15)
• InChI Key: SIFKXTRDXYRSQK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC2=C(OC=C2)C(=O)O
• Molecular Formula: C13H12O5
• Molecular Weight: 248.23 g/mol

Description

3-(2-Methoxy-phenoxymethyl)-furan-2-carboxylic acid, also known as 2-methoxy-phenoxy-methyl-furancarboxylic acid (MPMFCA), is a phenoxy-methyl-furan-2-carboxylic acid derivative. It is a versatile and effective synthetic intermediate for the preparation of a variety of compounds. As a result, it has been widely used in the synthesis of biologically active compounds and pharmaceuticals.

Scientific Research Applications

Organic Synthesis and Catalysis

Furan derivatives, including those related to 3-(2-Methoxy-phenoxymethyl)-furan-2-carboxylic acid, have been explored for their roles in organic synthesis, particularly in reactions involving chromium carbene complexes with acetylenes to construct new aromatic nuclei such as furans and phenols. Mechanistic studies reveal insights into the formation of these products, highlighting the versatility of furan derivatives in synthesizing complex organic molecules (J. Mccallum et al., 1988).

Biocatalysis and Green Chemistry

The enzymatic synthesis of furan-2,5-dicarboxylic acid (FDCA) from 5-hydroxymethylfurfural (HMF) represents a significant application in green chemistry. FDCA is a promising biobased platform chemical for polymer production. Enzyme-catalyzed processes offer high yields at ambient conditions, demonstrating the potential of furan derivatives in sustainable chemical synthesis (W. Dijkman, Daphne E. Groothuis, M. Fraaije, 2014).

Polymer Chemistry

Furan derivatives play a crucial role in the development of biobased polymers. For instance, enzymatic polymerization of 2,5-bis(hydroxymethyl)furan with various diacid ethyl esters has led to the creation of novel furan polyesters. These materials exhibit properties suitable for a wide range of applications, from packaging to durable goods, showcasing the utility of furan derivatives in synthesizing environmentally friendly materials (Yi Jiang et al., 2014).

Antiviral and Antimicrobial Applications

Research on furan-2-carboxylic acids derived from natural sources like Nicotiana tabacum has revealed their potential in antiviral and antimicrobial applications. These compounds have shown significant activity against the Tobacco Mosaic Virus (TMV) and certain human tumor cell lines, indicating their potential as bioactive agents in pharmaceuticals (Yu-Ping Wu et al., 2018).